Cas no 1251215-48-1 (2-(oxolan-3-yl)cyclopropan-1-amine)

• Product Name: 2-(oxolan-3-yl)cyclopropan-1-amine
• CAS No: 1251215-48-1
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 4564998
• PubChem ID: 62314175
• Update Time: 2025-07-15

2-(oxolan-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(Tetrahydro-furan-3-yl)-cyclopropylamine
• 2-(oxolan-3-yl)cyclopropan-1-amine

• Inchi： 1S/C7H13NO/c8-7-3-6(7)5-1-2-9-4-5/h5-7H,1-4,8H2
• InChI Key： MUNGNKIPLVDROV-UHFFFAOYSA-N
• SMILES： C1(N)CC1C1CCOC1

Additional information on 2-(oxolan-3-yl)cyclopropan-1-amine

Introduction to 2-(oxolan-3-yl)cyclopropan-1-amine (CAS No. 1251215-48-1)

2-(oxolan-3-yl)cyclopropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1251215-48-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine features a cyclopropane ring linked to an oxolane (lactone) moiety, creating a unique structural framework that has garnered interest for its potential applications in medicinal chemistry and drug discovery. The compound's distinct architecture, combining a strained three-membered ring with an oxygen-containing five-membered ring, offers intriguing opportunities for modulating biological activity and enhancing pharmacokinetic properties.

The structure of 2-(oxolan-3-yl)cyclopropan-1-amine is characterized by its high degree of conformational flexibility, which is influenced by the rigidity of the cyclopropane unit and the polarity of the oxolane group. This dual functionality makes it a versatile intermediate for synthesizing more complex molecules, particularly in the development of novel therapeutic agents. The presence of both an amine and an ester (or lactone) group provides multiple sites for chemical modification, enabling the design of derivatives with tailored biological profiles.

In recent years, there has been growing interest in oxolane-containing scaffolds due to their prevalence in natural products and their demonstrated ability to interact with biological targets in unique ways. The cyclopropane moiety, known for its strain energy and propensity to undergo ring-opening reactions, can be exploited to generate bioactive molecules with enhanced binding affinity or altered metabolic stability. For instance, studies have shown that cyclopropane derivatives can exhibit improved oral bioavailability and reduced susceptibility to enzymatic degradation, making them attractive candidates for drug development.

2-(oxolan-3-yl)cyclopropan-1-amine has been explored as a key intermediate in the synthesis of various pharmacophores, including kinase inhibitors and antimicrobial agents. The oxolane ring provides a hydrophobic pocket that can accommodate small aromatic or heteroaromatic groups, while the amine functionality allows for hydrogen bonding interactions with biological targets. This combination has led to the development of several lead compounds that exhibit promising preclinical activity against diseases such as cancer and infectious disorders.

Recent advancements in computational chemistry have further highlighted the potential of 2-(oxolan-3-yl)cyclopropan-1-amine as a building block for drug discovery. Molecular modeling studies have revealed that this compound can adopt multiple conformations that optimize interactions with protein binding sites. Additionally, virtual screening techniques have identified novel derivatives with enhanced potency and selectivity against specific therapeutic targets. These computational approaches have accelerated the discovery process and provided valuable insights into the structural requirements for biological activity.

The synthesis of 2-(oxolan-3-yl)cyclopropan-1-amine typically involves multi-step organic transformations, starting from readily available precursors such as epoxides or lactones. The introduction of the cyclopropane unit is often achieved through ring-closing metathesis (RCM) or other cycloaddition reactions, while functional group modifications are performed using standard chemical methodologies. The synthesis route must be carefully optimized to ensure high yields and purity, as impurities can significantly impact downstream applications.

In the context of medicinal chemistry, 2-(oxolan-3-yl)cyclopropan-1-amine has been incorporated into libraries of compounds designed for high-throughput screening (HTS). Its unique structural features make it a valuable component in generating structurally diverse molecules that can be tested against a wide range of biological assays. Several research groups have reported on its use in identifying novel inhibitors of protein kinases, which are key targets in oncology research. The compound's ability to modulate kinase activity has been linked to its ability to disrupt ATP binding pockets or interfere with allosteric regulatory sites.

The pharmacological properties of derivatives derived from 2-(oxolan-3-yl)cyclopropan-1-amine have been extensively studied in preclinical models. In vitro assays have demonstrated that certain analogs exhibit inhibitory effects on enzymes involved in cancer progression, such as cyclin-dependent kinases (CDKs) and tyrosine kinases. Additionally, some derivatives have shown antimicrobial activity against resistant strains of bacteria, highlighting their potential as alternatives to conventional antibiotics.

From a biochemical perspective, the interaction between 2-(oxolan-3-yl)cyclopropan-1-amine and biological targets is influenced by factors such as solubility, lipophilicity, and charge distribution. The oxolane ring contributes to hydrophobic interactions, while the amine group can participate in hydrogen bonding or salt bridge formation. Understanding these interactions is crucial for designing molecules with optimal pharmacokinetic profiles and reduced off-target effects.

The future directions for research on 2-(oxolan-3-y[cyclopropan]an[1]-am[ine] are multifaceted and exciting. Efforts are ongoing to develop more efficient synthetic routes that minimize side reactions and improve scalability. Additionally, there is increasing focus on exploring its applications in other therapeutic areas beyond oncology and infectious diseases. For example, derivatives may be investigated for their potential as antiviral agents or neuroprotective compounds.

In conclusion,2-(oxlan[3]-y[cyc]oprop[an]an[1]-am[ine] (CAS No. 1251215[48]-1) represents a promising scaffold for medicinal chemistry innovation. Its unique structural features offer numerous opportunities for designing novel therapeutic agents with improved efficacy and selectivity. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery efforts worldwide.